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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 2-(2-nitrophenyl)acetate,
a chemical compound with potential applications in organic synthesis and as a precursor for
various biologically active molecules. This document details its chemical and physical
properties, safety information, and a known method of synthesis. While the biological activities
of its parent compound and other derivatives have been noted, specific biological data for
Methyl 2-(2-nitrophenyl)acetate remains largely unreported in publicly available literature.

Chemical and Physical Properties

Methyl 2-(2-nitrophenyl)acetate, with the CAS number 30095-98-8, is a nitro-substituted
aromatic ester.[1] Its fundamental properties are summarized in the table below. The compound
typically appears as a light orange oil.
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Property Value Source
CAS Number 30095-98-8 [1]
Molecular Formula CoHoNO4 [1]
Molecular Weight 195.17 g/mol [1]
Appearance Light orange oll ChemicalBook
IUPAC Name methyl 2-(2-nitrophenyl)acetate  [1]
Methyl (2-nitrophenyl)acetate,
2-NITROPHENYLACETIC
Synonyms ACID METHYL ESTER, [1]

Benzeneacetic acid, 2-nitro-,

methyl ester

Spectroscopic Data

Detailed spectroscopic information is crucial for the identification and characterization of

Methyl 2-(2-nitrophenyl)acetate.

Spectrum Type

Data

Source

1H NMR (CDCls)

5:3.72 (3H, s), 4.03 (2H, s),
7.36 (1H, d, J = 7.3 Hz), 7.44-
7.51 (1H, m), 7.57-7.63 (1H,
m), 8.12 (1H, d, J = 7.8 Hz)

ChemicalBook

13C NMR Data available PubChem
Infrared (IR) Data available PubChem
Mass Spectrometry (MS) Data available PubChem

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Methyl 2-(2-nitrophenyl)acetate is classified with the following hazard statements:
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e H302: Harmful if swallowed

e H312: Harmful in contact with skin

e H315: Causes skin irritation

o H319: Causes serious eye irritation

e H332: Harmful if inhaled

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Synthesis of Methyl 2-(2-nitrophenyl)acetate

A common method for the synthesis of Methyl 2-(2-nitrophenyl)acetate involves the
esterification of 2-(2-nitrophenyl)acetic acid.

Materials:

2-(2-nitrophenyl)acetic acid

Methanol (MeOH)

Concentrated Sulfuric Acid (H2SOa)

Ethyl acetate

Saturated aqueous sodium bicarbonate

Saturated brine
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e Anhydrous sodium sulfate

Procedure:

» Dissolve 2-(2-nitrophenyl)acetic acid in methanol.

o Slowly add concentrated sulfuric acid to the solution.

» Heat the reaction mixture at reflux for 16 hours.

o After the reaction is complete, remove the solvent by evaporation.
o Add water to the residue and extract with ethyl acetate.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and
saturated brine.

o Dry the organic layer over anhydrous sodium sulfate.
o Evaporate the solvent to yield Methyl 2-(2-nitrophenyl)acetate as a light orange oil.

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of Methyl 2-(2-nitrophenyl)acetate

Dissolve 2-(2-nitrophenyl)acetic acid in Methanol

:

Add concentrated H2SOa4

Reflux for 16 hours >

:

Evaporate solvent

:

Extract with Ethyl Acetate

:

Wash with saturated NaHCOs

:

Wash with saturated brine

:

Dry over NazSOa4

:

Evaporate solvent

Methyl 2-(2-nitrophenyl)acetate (light orange oil)

Click to download full resolution via product page

Caption: A step-by-step workflow for the synthesis of Methyl 2-(2-nitrophenyl)acetate.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the public domain detailing the biological activity or
the mechanism of action of Methyl 2-(2-nitrophenyl)acetate itself. However, its parent
compound, 2-nitrophenylacetic acid, has been reported to exhibit selective herbicidal
properties.[2] Furthermore, derivatives of 2-nitrophenylacetic acid are recognized as valuable
precursors in the synthesis of various biologically active molecules, including those with
potential as enzyme inhibitors and anticancer agents.[2]

Given the absence of specific biological data for Methyl 2-(2-nitrophenyl)acetate, a signaling
pathway diagram cannot be generated at this time. Further research is required to elucidate its
potential biological roles and mechanisms of action.

Conclusion

Methyl 2-(2-nitrophenyl)acetate is a well-characterized chemical compound with established
physical, chemical, and safety profiles. Its synthesis from 2-(2-nitrophenyl)acetic acid is a
straightforward and documented process. While the broader class of 2-nitrophenylacetic acid
derivatives shows promise in the development of bioactive compounds, the specific biological
functions of the methyl ester remain an area for future investigation. This guide serves as a
foundational resource for researchers interested in exploring the potential of this compound in
organic synthesis and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268029#methyl-2-2-nitrophenyl-acetate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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